Cas no 22123-09-7 (6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine)

• Product Name: 6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine
• CAS No: 22123-09-7
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• MDL: MFCD00052901
• CID: 250463
• PubChem ID: 2775684
• Update Time: 2025-06-14

6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-[6-Methyl-4-(trifluoromethyl)-2-pyridyl]hydrazine
• 6-METHYL-4-(TRIFLUOROMETHYL)PYRID-2-YL HYDRAZINE
• Pyridine,2-hydrazinyl-6-methyl-4-(trifluoromethyl)-
• [6-methyl-4-(trifluoromethyl)pyridin-2-yl]hydrazine
• 1-(4-(trifluoromethyl)-6-methylpyridin-2-yl)hydrazine
• 6-methyl-4-(trifluoromethyl)pyridin-2-ylhydrazine
• 2-hydrazino-6-methyl-4-trifluoromethylpyridine
• MFCD00052901
• 22123-09-7
• A815945
• FT-0621224
• 2-hydrazinyl-6-methyl-4-(trifluoromethyl)pyridine
• 2-Hydrazino-6-methyl-4-(trifluoromethyl)pyridine, AldrichCPR
• SY062440
• 6-methyl-4-(trifluoromethyl)pyrid-2-ylhydrazine
• CS-0313042
• SB52676
• 2-Hydrazino-6-methyl-4-(trifluoromethyl)pyridine
• AKOS006230431
• DTXSID90379656
• F11118
• PS-6713
• (6-methyl-4-trifluoromethyl-pyridin-2-yl)-hydrazine
• SCHEMBL1592520
• EN300-7367628
• [6-methyl-4-(trifluoromethyl)-2-pyridyl]hydrazine
• DB-030583
• 6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine

• MDL： MFCD00052901
• Inchi： 1S/C7H8F3N3/c1-4-2-5(7(8,9)10)3-6(12-4)13-11/h2-3H,11H2,1H3,(H,12,13)
• InChI Key： MBJJCIYNRRPIGV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NN)N=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 191.06700
• Monoisotopic Mass: 191.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.374
• Melting Point: 79 °C
• Boiling Point: 253°Cat760mmHg
• Flash Point: 106.8°C
• Refractive Index: 1.525
• PSA: 50.94000
• LogP: 2.46770

6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 20/21/22-25
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine

Recent Advances in the Application of 6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine (CAS: 22123-09-7) in Chemical Biology and Pharmaceutical Research

The compound 6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine (CAS: 22123-09-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This hydrazine derivative, characterized by its trifluoromethyl and pyridine moieties, exhibits unique physicochemical properties that make it a versatile building block for drug discovery and development. Recent studies have highlighted its potential in the design of enzyme inhibitors, receptor modulators, and fluorescent probes, owing to its ability to participate in diverse chemical reactions and its favorable pharmacokinetic profile.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of 6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine as a precursor for the synthesis of potent kinase inhibitors. The compound's trifluoromethyl group was found to enhance binding affinity through hydrophobic interactions, while the hydrazine moiety facilitated the formation of stable Schiff bases with target proteins. This dual functionality has opened new avenues for the development of targeted therapies for cancer and inflammatory diseases, with several derivatives currently undergoing preclinical evaluation.

Another significant application of this compound was reported in ACS Chemical Biology (2023), where it was employed as a key component in the development of activity-based protein profiling (ABPP) probes. The researchers utilized the reactivity of the hydrazine group to create covalent modifiers capable of labeling active sites in complex proteomes. This approach has provided unprecedented insights into enzyme dynamics and drug-target interactions, particularly in the context of neurodegenerative disorders. The study also highlighted the compound's excellent cell permeability and low cytotoxicity, making it an attractive candidate for in vivo imaging applications.

Recent synthetic methodology developments have further expanded the utility of 6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine. A Nature Communications (2023) paper described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the pyridine ring, allowing for rapid diversification of the scaffold. This breakthrough has significantly accelerated structure-activity relationship (SAR) studies in multiple drug discovery programs, particularly in the area of G protein-coupled receptor (GPCR) modulators.

From a safety and pharmacokinetic perspective, recent ADMET studies have shown that derivatives of 6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine generally exhibit favorable metabolic stability and low hepatotoxicity. The trifluoromethyl group appears to confer resistance to oxidative metabolism, while the pyridine nitrogen contributes to improved aqueous solubility. These properties, combined with the compound's synthetic accessibility, have positioned it as a privileged structure in fragment-based drug discovery approaches.

Looking forward, the unique chemical properties of 6-Methyl-4-(trifluoromethyl)pyrid-2-yl hydrazine continue to inspire innovative applications across multiple therapeutic areas. Current research efforts are focusing on its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its ability to form stable interactions with both target proteins and E3 ligases could prove particularly valuable. As the field of chemical biology continues to evolve, this versatile building block is expected to play an increasingly important role in bridging the gap between small molecule discovery and biological validation.